Cas no 1994804-48-6 (3-(Chloromethyl)-1,1,1-trifluorohexane)

• Product Name: 3-(Chloromethyl)-1,1,1-trifluorohexane
• CAS No: 1994804-48-6
• MF: C₇H₁₂ClF₃
• MW: 188.618391990662
• CID: 5285555
• Update Time: 2025-06-30

3-(Chloromethyl)-1,1,1-trifluorohexane Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,1,1-trifluorohexane
• Hexane, 3-(chloromethyl)-1,1,1-trifluoro-
• 3-(Chloromethyl)-1,1,1-trifluorohexane

• Inchi： 1S/C7H12ClF3/c1-2-3-6(5-8)4-7(9,10)11/h6H,2-5H2,1H3
• InChI Key： AXTRUZKWWXCOOY-UHFFFAOYSA-N
• SMILES： ClCC(CC(F)(F)F)CCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 100
• XLogP3: 4
• Topological Polar Surface Area: 0

Additional information on 3-(Chloromethyl)-1,1,1-trifluorohexane

3-(Chloromethyl)-1,1,1-Trifluorohexane: A Comprehensive Overview

The compound 3-(Chloromethyl)-1,1,1-trifluorohexane (CAS No. 1994804-48-6) is a unique organic molecule that has garnered attention in various scientific and industrial applications. This compound is characterized by its trifluorinated hexane backbone and a chloromethyl group attached at the third carbon position. The combination of fluorine atoms and a chloromethyl substituent introduces distinctive chemical properties, making it a valuable compound in fields such as organic synthesis, materials science, and environmental chemistry.

Recent studies have highlighted the potential of 3-(Chloromethyl)-1,1,1-trifluorohexane in the development of advanced materials. Researchers have explored its role as a precursor for synthesizing fluorinated polymers, which exhibit exceptional thermal stability and chemical resistance. These polymers are being considered for use in high-performance electronics and aerospace applications due to their ability to withstand extreme conditions.

The synthesis of 3-(Chloromethyl)-1,1,1-trifluorohexane involves a multi-step process that typically begins with the fluorination of hexane derivatives. The introduction of the chloromethyl group is achieved through nucleophilic substitution reactions, which require precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have improved the efficiency of these reactions, making large-scale production more feasible.

In terms of physical properties, 3-(Chloromethyl)-1,1,1-trifluorohexane exhibits a low boiling point due to its volatile nature. This characteristic makes it suitable for applications requiring rapid evaporation or dispersion. Additionally, its chemical stability under various environmental conditions has been extensively studied, with findings indicating minimal reactivity under normal storage conditions.

One of the most promising areas of research involving 3-(Chloromethyl)-1,1,1-trifluorohexane is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its unique solubility properties to enhance drug bioavailability. Preliminary results from in vitro studies suggest that this compound could significantly improve the efficacy of certain therapeutic agents.

Environmental impact assessments have also been conducted to evaluate the safety and sustainability of using 3-(Chloromethyl)-1,1,1-trifluorohexane in industrial processes. These studies focus on its biodegradation potential and toxicity profile. While initial findings indicate that it is not inherently hazardous under standard usage conditions, further research is needed to fully understand its long-term environmental effects.

The versatility of 3-(Chloromethyl)-1,1,1-trifluorohexane extends to its use in analytical chemistry as a reference standard for chromatographic separations. Its distinct retention behavior on various chromatographic columns makes it an ideal benchmark for method validation in quality control processes across industries.

Looking ahead, ongoing research aims to explore the potential of 3-(Chloromethyl)-1,1,1-trifluorohexane in green chemistry initiatives. By incorporating this compound into eco-friendly manufacturing processes, scientists hope to reduce reliance on traditional petrochemical-based products while maintaining high performance standards.

In conclusion, 3-(Chloromethyl)-1,1,1-trifluorohexane (CAS No. 1994804-48-6) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique chemical structure and properties continue to drive innovative research efforts aimed at unlocking its full potential while ensuring safe and sustainable practices.